4-(methoxycarbonyl)benzyl isonicotinate
Overview
Description
4-(Methoxycarbonyl)benzyl isonicotinate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly used as a building block for the synthesis of various organic compounds.
Mechanism of Action
The mechanism of action of 4-(methoxycarbonyl)benzyl isonicotinate is not well understood. However, it is believed that this compound may act as a prodrug, meaning that it is converted into an active form in the body. The active form of this compound may then interact with specific targets in the body, leading to its therapeutic effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-(methoxycarbonyl)benzyl isonicotinate have not been extensively studied. However, some studies have suggested that this compound may have anti-cancer and anti-inflammatory properties. In addition, this compound may have potential as a drug delivery system due to its ability to penetrate cell membranes.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-(methoxycarbonyl)benzyl isonicotinate in lab experiments is its high yield synthesis method. In addition, this compound is relatively stable and can be stored for long periods of time. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.
Future Directions
There are several future directions for the study of 4-(methoxycarbonyl)benzyl isonicotinate. One potential area of research is the investigation of its potential use in cancer therapy. In addition, this compound may have potential as a drug delivery system, and further studies are needed to explore this possibility. Finally, the development of new synthesis methods for 4-(methoxycarbonyl)benzyl isonicotinate may lead to its increased use in scientific research.
Synthesis Methods
The synthesis of 4-(methoxycarbonyl)benzyl isonicotinate can be achieved through a multistep process. The first step involves the reaction of 4-chlorobenzyl chloride with sodium methoxide to form 4-methoxybenzyl chloride. The second step involves the reaction of 4-methoxybenzyl chloride with isonicotinic acid to form 4-(methoxycarbonyl)benzyl isonicotinate. This synthesis method has been widely used in scientific research due to its simplicity and high yield.
Scientific Research Applications
4-(Methoxycarbonyl)benzyl isonicotinate has been extensively studied in scientific research due to its potential applications in various fields. This compound has been used as a building block for the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and materials science. In addition, this compound has been investigated for its potential use in cancer therapy and drug delivery systems.
properties
IUPAC Name |
(4-methoxycarbonylphenyl)methyl pyridine-4-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13NO4/c1-19-14(17)12-4-2-11(3-5-12)10-20-15(18)13-6-8-16-9-7-13/h2-9H,10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BQUTXAUUWAFALQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)COC(=O)C2=CC=NC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]thio}acetone](/img/structure/B5824061.png)
![2-methoxy-6-methyl-3-[5-(2-pyridinyl)-1,2,4-oxadiazol-3-yl]pyridine](/img/structure/B5824101.png)
![N-(tert-butyl)-2-{[1-(2,6-dimethylphenyl)-1H-tetrazol-5-yl]thio}acetamide](/img/structure/B5824105.png)
![3,4-dimethoxy-N-[2-(1-piperidinylcarbonyl)phenyl]benzenesulfonamide](/img/structure/B5824110.png)
![4-[3-(4-methoxyphenoxy)propanoyl]morpholine](/img/structure/B5824111.png)
![5-[(3-chlorobenzyl)thio]-1-phenyl-1H-tetrazole](/img/structure/B5824139.png)
![5-(1-pyrrolidinyl)-6H-anthra[1,9-cd]isoxazol-6-one](/img/structure/B5824168.png)